Cas no 778528-47-5 (3-Piperidineaceticacid, a-amino-, (R*,S*)- (9CI))

• Product Name: 3-Piperidineaceticacid, a-amino-, (R*,S*)- (9CI)
• CAS No: 778528-47-5
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• MDL: MFCD32900475
• CID: 553158
• Update Time: 2025-10-23

3-Piperidineaceticacid, a-amino-, (R*,S*)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Piperidineaceticacid, a-amino-, (R*,S*)- (9CI)
• 3-Piperidineaceticacid,alpha-amino-,(R*,S*)-(9CI)
• (alphaS,3R)-rel-alpha-Amino-3-piperidineacetic acid

• MDL： MFCD32900475
• Inchi： 1S/C7H14N2O2/c8-6(7(10)11)5-2-1-3-9-4-5/h5-6,9H,1-4,8H2,(H,10,11)/t5-,6+/m0/s1
• InChI Key： FHCFEIKJIYXGFM-NTSWFWBYSA-N
• SMILES： N1CCC[C@H]([C@@H](N)C(O)=O)C1

Additional information on 3-Piperidineaceticacid, a-amino-, (R*,S*)- (9CI)

Introduction to 3-Piperidineacetic acid, α-amino-, (R*,S*)- (9CI) (CAS No. 778528-47-5)

3-Piperidineacetic acid, α-amino-, (R*,S*)- (9CI), also known by its CAS number 778528-47-5, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and potential therapeutic applications.

The chemical structure of 3-Piperidineacetic acid, α-amino-, (R*,S*)- (9CI) consists of a piperidine ring attached to an acetic acid moiety, with an α-amino group. The (R*,S*) stereochemistry indicates that the compound is a racemic mixture of enantiomers, which can have different biological activities and pharmacological properties. This racemic nature makes it an interesting candidate for further study and potential drug development.

In recent years, there has been growing interest in the use of 3-Piperidineacetic acid, α-amino-, (R*,S*)- (9CI) as a building block in the synthesis of more complex molecules. Its unique structure and stereochemistry provide a foundation for the development of novel drugs targeting various diseases. For instance, researchers have explored its potential in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease, due to its ability to modulate neurotransmitter systems.

One of the key areas of research involving 3-Piperidineacetic acid, α-amino-, (R*,S*)- (9CI) is its role in central nervous system (CNS) disorders. Studies have shown that this compound can interact with specific receptors in the brain, leading to potential therapeutic effects. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Piperidineacetic acid, α-amino-, (R*,S*)- (9CI) exhibit potent neuroprotective properties, which could be beneficial in treating neurodegenerative diseases.

Beyond neurological applications, 3-Piperidineacetic acid, α-amino-, (R*,S*)- (9CI) has also shown promise in other therapeutic areas. Research has indicated that it can act as a modulator of ion channels and transporters, which are involved in various physiological processes. This makes it a valuable tool for understanding and potentially treating conditions such as cardiovascular diseases and metabolic disorders.

The synthesis of 3-Piperidineacetic acid, α-amino-, (R*,S*)- (9CI) has been optimized using modern synthetic methods, allowing for efficient and scalable production. Various synthetic routes have been developed to produce this compound with high purity and yield. One common approach involves the reaction of piperidine with an appropriate acylating agent followed by amino group introduction and stereochemical control. These synthetic strategies have been refined to ensure that the final product meets the stringent quality standards required for pharmaceutical applications.

In addition to its therapeutic potential, 3-Piperidineacetic acid, α-amino-, (R*,S*)- (9CI) is also used as a reference compound in analytical chemistry. Its well-defined structure and known properties make it an ideal standard for calibration and validation purposes in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). This application ensures accurate and reliable results in both research and quality control settings.

The safety profile of 3-Piperidineacetic acid, α-amino-, (R*,S*)- (9CI)

Clinical trials involving derivatives of 3-Piperidineacetic acid, α-amino-, (R*,S*)- (9CI)

In conclusion, 3-Piperidineacetic acid, α-amino-, (R*,S*)- (9CI)